Cas no 7692-49-1 (3-tert-butyl-5-chloro-1,6-dimethylpyrimidine-2,4(1H,3H)-dione)

3-tert-butyl-5-chloro-1,6-dimethylpyrimidine-2,4(1H,3H)-dione structure
7692-49-1 structure
Product Name:3-tert-butyl-5-chloro-1,6-dimethylpyrimidine-2,4(1H,3H)-dione
CAS No:7692-49-1
MF:C10H15ClN2O2
MW:230.691301584244
CID:1782691
PubChem ID:5743351
Update Time:2025-04-21

3-tert-butyl-5-chloro-1,6-dimethylpyrimidine-2,4(1H,3H)-dione Chemical and Physical Properties

Names and Identifiers

    • 3-tert-butyl-5-chloro-1,6-dimethylpyrimidine-2,4(1H,3H)-dione
    • 2,4(1H,3H)-Pyrimidinedione, 5-chloro-3-(1,1-dimethylethyl)-1,6-dimethyl-
    • 5-Chloro-3-(1,1-dimethylethyl)-1,6-dimethyl-2,4(1H,3H)-pyrimidinedione
    • Uracil, 3-tert-butyl-5-chloro-1,6-dimethyl-
    • 3-tert-butyl-5-chloro-1,6-dimethylpyrimidine-2,4-dione
    • 3-(tert-Butyl)-5-chloro-1,6-dimethylpyrimidine-2,4(1H,3H)-dione
    • 3-tert-Butyl-5-chloro-1,6-dimethyluracil
    • 7692-49-1
    • DTXSID20227712
    • Inchi: 1S/C10H15ClN2O2/c1-6-7(11)8(14)13(10(2,3)4)9(15)12(6)5/h1-5H3
    • InChI Key: SLTNKNQXAJOSFC-UHFFFAOYSA-N
    • SMILES: ClC1=C(C)N(C)C(N(C1=O)C(C)(C)C)=O

Computed Properties

  • Exact Mass: 230.08235
  • Monoisotopic Mass: 230.0822054g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 1
  • Complexity: 355
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.6
  • Topological Polar Surface Area: 40.6Ų

Experimental Properties

  • PSA: 40.62

3-tert-butyl-5-chloro-1,6-dimethylpyrimidine-2,4(1H,3H)-dione Related Literature

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